Cas no 2138818-16-1 (1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one)

1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one Chemical and Physical Properties
Names and Identifiers
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- 1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one
- 2138818-16-1
- EN300-1127911
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- Inchi: 1S/C12H23NO/c1-9(2)12(10(3)4)11(14)7-8-13(5)6/h7-10,12H,1-6H3/b8-7+
- InChI Key: LJDDRMKNELHZOO-BQYQJAHWSA-N
- SMILES: O=C(/C=C/N(C)C)C(C(C)C)C(C)C
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.3Ų
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1127911-0.05g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
Enamine | EN300-1127911-10.0g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 10g |
$4667.0 | 2023-05-24 | ||
Enamine | EN300-1127911-0.25g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
Enamine | EN300-1127911-2.5g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
Enamine | EN300-1127911-1g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 1g |
$842.0 | 2023-10-26 | |
Enamine | EN300-1127911-5g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 5g |
$2443.0 | 2023-10-26 | |
Enamine | EN300-1127911-1.0g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 1g |
$1086.0 | 2023-05-24 | ||
Enamine | EN300-1127911-0.1g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
Enamine | EN300-1127911-0.5g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
Enamine | EN300-1127911-5.0g |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one |
2138818-16-1 | 5g |
$3147.0 | 2023-05-24 |
1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one Related Literature
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
Additional information on 1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one
Research Brief on 1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one (CAS: 2138818-16-1): Recent Advances and Applications
1-(Dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one (CAS: 2138818-16-1) is a structurally unique compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This enone derivative, characterized by its dimethylamino and isopropyl substituents, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for novel therapeutic agents, focusing on its interactions with biological targets and its pharmacokinetic properties.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of protein-protein interactions (PPIs). The research highlighted its ability to disrupt key PPIs involved in oncogenic signaling pathways, suggesting its potential as an anti-cancer agent. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity for specific protein domains, with IC50 values in the low micromolar range. These findings position 1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one as a viable lead compound for further optimization.
In addition to its anti-cancer potential, recent work has explored the compound's application in neurodegenerative disease research. A 2024 preprint in BioRxiv reported its neuroprotective effects in models of Alzheimer's disease, where it was shown to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. The study utilized advanced techniques such as NMR spectroscopy and mass spectrometry to characterize the compound's interactions with amyloid peptides, providing mechanistic insights into its activity.
From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one have been developed. A 2023 publication in Organic Letters described a catalytic asymmetric synthesis route that yields the compound with high enantiomeric excess (ee > 95%). This advancement is particularly significant for ensuring the consistent quality of material used in biological studies and potential clinical applications.
The compound's pharmacokinetic profile has also been a subject of recent investigation. Studies using in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) models indicate moderate metabolic stability and good membrane permeability, suggesting favorable drug-like properties. However, challenges remain in optimizing its solubility and bioavailability, which are currently areas of active research.
Looking forward, the unique structural features of 1-(dimethylamino)-5-methyl-4-(propan-2-yl)hex-1-en-3-one continue to inspire diverse applications in medicinal chemistry. Its versatility as a building block for more complex molecules and its direct biological activities make it a compound of significant interest. Ongoing research is expected to further elucidate its mechanism of action and explore its potential in treating various diseases, particularly in oncology and neurology.
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